Cas no 888019-40-7 (5-tert-butylthiophene-3-carboxylic acid)

5-tert-butylthiophene-3-carboxylic acid structure
888019-40-7 structure
Product Name:5-tert-butylthiophene-3-carboxylic acid
CAS No:888019-40-7
MF:C9H12O2S
MW:184.255381584167
CID:1930907
PubChem ID:20627924
Update Time:2025-04-21

5-tert-butylthiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Thiophenecarboxylic acid, 5-(1,1-dimethylethyl)-
    • 5-(tert-butyl)thiophene-3-carboxylic acid
    • AT30597
    • starbld0030537
    • Z1601539340
    • EN300-1236326
    • 5-tert-butylthiophene-3-carboxylic acid
    • F8885-7991
    • AKOS021556213
    • SCHEMBL14329503
    • 888019-40-7
    • Inchi: 1S/C9H12O2S/c1-9(2,3)7-4-6(5-12-7)8(10)11/h4-5H,1-3H3,(H,10,11)
    • InChI Key: VXLLMZNSRYTRMH-UHFFFAOYSA-N
    • SMILES: S1C=C(C(=O)O)C=C1C(C)(C)C

Computed Properties

  • Exact Mass: 184.05580079g/mol
  • Monoisotopic Mass: 184.05580079g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 184
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 65.5Ų

5-tert-butylthiophene-3-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Enamine
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